Cas no 6049-93-0 (2,3-Dihydroxy-5-methylbenzoic acid)

• Product Name: 2,3-Dihydroxy-5-methylbenzoic acid
• CAS No: 6049-93-0
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD06739466
• CID: 1029627
• PubChem ID: 11095018
• Update Time: 2025-06-30

2,3-Dihydroxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxy-5-methylbenzoic acid
• Benzoic acid, 2,3-dihydroxy-5-methyl-
• 2,3-DICHLORO-4-PYRIDYL BORIC ACID
• 2,3-Dihydroxy-5-methyl-benzoesaeure
• 2,3-dihydroxy-5-methyl-benzoic Acid
• 5.6-Dioxy-3-methyl-benzol-carbonsaeure-(1)
• 5.6-Dioxy-m-toluylsaeure
• 5-methyl-2,3-bis(oxidanyl)benzoic acid
• LS-05006
• DTXSID90454952
• A832753
• 2,3-Dihydroxy-5-methylbenzoicacid
• SCHEMBL5940950
• 6049-93-0
• AKOS006293646

• MDL： MFCD06739466
• Inchi： 1S/C8H8O4/c1-4-2-5(8(11)12)7(10)6(9)3-4/h2-3,9-10H,1H3,(H,11,12)
• InChI Key： NCLKLKFWHLNSPF-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 1.10440

2,3-Dihydroxy-5-methylbenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2,3-Dihydroxy-5-methylbenzoic acid

2,3-Dihydroxy-5-methylbenzoic acid: A Key Compound in Pharmaceutical and Biotechnological Research

2,3-Dihydroxy-5-methylbenzoic acid, with the chemical formula C₉H₁₀O₄ and CAS No. 6049-93-0, is a multifunctional aromatic carboxylic acid that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound's unique molecular structure, characterized by two hydroxyl groups at the 2- and 3-positions of the benzene ring and a methyl substituent at the 5-position, enables it to interact with biological targets in diverse ways. Recent advancements in drug discovery and biomaterials science have highlighted its potential as a scaffold for developing novel therapeutic agents and functional biomolecules.

The 2,3-Dihydroxy-5-methylbenzoic acid molecule exhibits a planar aromatic ring system with hydrophilic functional groups, which facilitates its integration into supramolecular assemblies and conjugate systems. This structural feature is particularly relevant in the context of designing 2,3-Dihydroxy-5-methylbenzoic acid-based derivatives with enhanced bioavailability and target specificity. Studies published in Advanced Drug Delivery Reviews (2023) have demonstrated that modifying the hydroxyl groups of 2,3-Dihydroxy-5-methylbenzoic acid can significantly alter its physicochemical properties, enabling applications in controlled drug release systems and smart hydrogels.

Recent research has focused on the 2,3-Dihydroxy-5-methylbenylic acid-related compounds for their potential in anti-inflammatory and antioxidant applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,3-Dihydroxy-5-methylbenzoic acid exhibit promising anti-inflammatory activity by modulating the NF-κB signaling pathway. These findings underscore the importance of understanding the molecular mechanisms underlying the biological effects of 2,3-Dihydroxy-5-methylbenzoic acid and its derivatives in inflammatory diseases.

The 2,3-Dihydroxy-5-methylbenzoic acid molecule also shows potential in the development of chiral pharmaceuticals. Due to its asymmetric carbon center at the 5-position, this compound can serve as a chiral building block for synthesizing enantiomerically pure drugs. A 2023 review in Organic & Biomolecular Chemistry highlighted the role of 2,3-Dihydroxy-5-methylbenzoic acid in the asymmetric synthesis of bioactive molecules, emphasizing its utility in the design of racemic mixtures with improved pharmacological profiles.

From a synthetic perspective, the 2,3-Dihydroxy-5-methylbenzoic acid molecule can be synthesized through various methodologies, including oxidative coupling reactions and enzymatic transformations. A 2022 study in Green Chemistry described a sustainable approach to 2,3-Dihydroxy-5-methylbenzoic acid synthesis using biocatalytic methods, which aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing. This approach not only reduces environmental impact but also enhances the scalability of 2,3-Dihydroxy-5-methylbenzoic acid production for industrial applications.

Applications of 2,3-Dihydroxy-5-methylbenzoic acid extend beyond traditional pharmaceuticals into the realm of biotechnology. In the field of biomaterials, this compound has been explored as a component in the development of biodegradable polymers for drug delivery systems. A 2024 paper in Biomaterials Science demonstrated that incorporating 2,3-Dihydroxy-5-methylbenzoic acid into polymeric matrices enhances the hydrophilicity and degradation rates of these materials, making them suitable for targeted drug delivery in chronic wound healing applications.

Recent advances in computational chemistry have also contributed to the understanding of 2,3-Dihydroxy-5-methylbenzoic acid's molecular interactions. Molecular dynamics simulations published in Journal of Computational Chemistry (2023) revealed that the hydroxyl groups of 2,3-Dihydroxy-5-methylbenzoic acid play a critical role in forming hydrogen bonds with protein targets, which is essential for its biological activity. These insights are valuable for rational drug design and the development of 2,3-Dihydroxy-5-methylbenzoic acid-based therapeutics with improved binding affinity.

One of the most promising areas of research involving 2,3-Dihydroxy-5-methylbenzoic acid is its potential application in the treatment of neurodegenerative diseases. A 2023 study in Neurochemistry International showed that certain 2,3-Dihydroxy-5-methylbenzoic acid derivatives can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and modulating mitochondrial function. These findings suggest that 2,3-Dihydroxy-5-methylbenzoic acid could be a valuable scaffold for developing novel treatments for conditions such as Alzheimer's and Parkinson's disease.

From a pharmacokinetic standpoint, the 2,3-Dihydroxy-5-methylbenzoic acid molecule exhibits favorable properties that make it suitable for oral administration. Its hydrophilic nature and molecular weight contribute to good solubility and permeability, which are essential for effective drug delivery. A 2024 review in Pharmaceutical Research emphasized the importance of optimizing the physicochemical properties of 2,3-Dihydroxy-5-methylbenzoic acid derivatives to enhance their bioavailability and reduce metabolic degradation in the liver.

In the context of personalized medicine, the 2,3-Dihydroxy-5-methylbenzoic acid molecule has shown potential for use in targeted drug delivery systems. By conjugating 2,3-Dihydroxy-5-methylbenzoic acid with ligands that recognize specific cell surface receptors, researchers can develop drugs that selectively target diseased cells while minimizing toxicity to healthy tissues. This approach has been explored in the development of cancer therapeutics, as demonstrated in a 2023 study in Cancer Research.

Looking ahead, the future of 2,3-Dihydroxy-5-methylbenzoic acid research is likely to focus on its integration into multi-target drug design strategies. Given its ability to interact with multiple biological targets, this compound may serve as a versatile platform for developing drugs that address complex diseases with multifactorial etiologies. Continued advancements in synthetic methods, computational modeling, and biocompatibility studies will be crucial for translating the potential of 2,3-Dihydroxy-5-methylbenzoic acid into practical therapeutic applications.

In conclusion, the 2,3-Dihydroxy-5-methylbenzoic acid molecule represents a promising area of research with diverse applications in medicinal chemistry and biotechnology. Its unique structural features and functional groups make it a valuable scaffold for the development of novel therapeutics, biomaterials, and targeted drug delivery systems. As research in this field continues to evolve, the potential of 2,3-Dihydroxy-5-methylbenzoic acid is likely to expand, offering new opportunities for addressing complex medical challenges.